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Compound of Interest

Compound Name: Thioxanthone

Cat. No.: B050317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the cationic

polymerization of epoxy monomers using thioxanthone-based photosensitizers. This

technique offers spatial and temporal control over the curing process, making it valuable for a

range of applications, including the fabrication of microfluidic devices, dental materials, and

advanced coatings, which are relevant to the drug development and biomedical fields.

Introduction
Thioxanthone (TX) and its derivatives are highly efficient photosensitizers for cationic

polymerization, particularly when used in conjunction with onium salts like iodonium (Iod) or

sulfonium (TAS) salts.[1] Upon exposure to UV or visible light, the thioxanthone molecule

absorbs a photon and transitions to an excited state.[2][3] In this excited state, it can undergo

an electron transfer reaction with the onium salt, generating a cationic species that initiates the

ring-opening polymerization of epoxy monomers.[4][5] This process is advantageous due to its

high reaction rates at ambient temperatures and its insensitivity to oxygen inhibition, which is a

common issue in free-radical polymerization.[6]

Reaction Mechanism and Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b050317?utm_src=pdf-interest
https://www.benchchem.com/product/b050317?utm_src=pdf-body
https://www.benchchem.com/product/b050317?utm_src=pdf-body
https://www.mdpi.com/2073-4344/10/8/903
https://www.benchchem.com/product/b050317?utm_src=pdf-body
https://pubs.rsc.org/en/content/getauthorversionpdf/c5py01004g
https://pubs.rsc.org/en/content/articlelanding/2015/py/c5py01004g
https://www.mdpi.com/1420-3049/29/1/255
https://pubmed.ncbi.nlm.nih.gov/38202842/
https://www.researchgate.net/publication/291757325_Photo-curing_kinetics_for_the_UV-initiated_cationic_polymerization_of_a_cycloaliphatic_diepoxide_system_photosensitized_by_thioxanthone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall process can be broken down into photoinitiation, propagation, and termination

steps. The following diagram illustrates the key steps in the thioxanthone-sensitized cationic

polymerization of an epoxy monomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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